Cas no 2228542-10-5 (3-(3-bromoprop-1-en-2-yl)pyrazolo1,5-apyridine)

• Product Name: 3-(3-bromoprop-1-en-2-yl)pyrazolo1,5-apyridine
• CAS No: 2228542-10-5
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5862364
• PubChem ID: 165793907
• Update Time: 2025-10-28

3-(3-bromoprop-1-en-2-yl)pyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)pyrazolo1,5-apyridine
• 2228542-10-5
• 3-(3-bromoprop-1-en-2-yl)pyrazolo[1,5-a]pyridine
• EN300-1920707

• Inchi： 1S/C10H9BrN2/c1-8(6-11)9-7-12-13-5-3-2-4-10(9)13/h2-5,7H,1,6H2
• InChI Key： RZLUJWDHZBGGHA-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)pyrazolo1,5-apyridine

Comprehensive Analysis of 3-(3-bromoprop-1-en-2-yl)pyrazolo[1,5-a]pyridine (CAS No. 2228542-10-5) and Its Applications in Modern Chemistry

The compound 3-(3-bromoprop-1-en-2-yl)pyrazolo[1,5-a]pyridine (CAS No. 2228542-10-5) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and material sciences. This heterocyclic molecule, featuring a pyrazolo[1,5-a]pyridine core coupled with a bromopropenyl side chain, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role in drug discovery, catalysis, and organic electronics, making it a focal point in contemporary chemical research.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-(3-bromoprop-1-en-2-yl)pyrazolo[1,5-a]pyridine?" The answer lies in multi-step organic reactions, often involving cross-coupling or cyclization techniques. For instance, the Suzuki-Miyaura coupling or Sonogashira reaction can be employed to introduce the bromopropenyl moiety. These methods align with the growing demand for green chemistry and atom-efficient processes, which are trending topics in scientific communities.

Another hot topic is the compound's potential in medicinal chemistry. The pyrazolo[1,5-a]pyridine scaffold is known for its affinity toward various biological targets, including kinases and GPCRs. This has led to its exploration in cancer therapeutics and neurodegenerative disease research. Users frequently search for "3-(3-bromoprop-1-en-2-yl)pyrazolo[1,5-a]pyridine mechanism of action", highlighting the need for detailed pharmacological profiles. Preliminary studies suggest its derivatives may modulate cellular signaling pathways, though further validation is required.

From a material science perspective, this compound's conjugated π-system and halogenated functional group make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Searches like "CAS 2228542-10-5 in optoelectronics" reflect this interest. Its ability to undergo electrophilic substitution or polymerization reactions opens doors for tailored material designs, addressing the demand for flexible electronics and sustainable energy solutions.

Quality control and analytical methods for CAS No. 2228542-10-5 are also frequently queried. Techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity and structure. The compound's stability under different conditions (e.g., temperature, pH) is another area of concern, especially for industrial-scale applications. These aspects tie into broader discussions about QC/QA in chemical manufacturing, a trending subject in Industry 4.0.

In summary, 3-(3-bromoprop-1-en-2-yl)pyrazolo[1,5-a]pyridine (CAS No. 2228542-10-5) exemplifies the intersection of synthetic chemistry, pharmacology, and materials engineering. Its adaptability to diverse applications—from small-molecule drugs to advanced materials—positions it as a compound of enduring relevance. As research progresses, addressing user queries about its synthesis, mechanisms, and industrial viability will remain pivotal for both academic and commercial stakeholders.